Cas no 14396-03-3 (2-Hydroxy-5-nitropyridine N-oxide)

• Product Name: 2-Hydroxy-5-nitropyridine N-oxide
• CAS No: 14396-03-3
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• CID: 49773
• PubChem ID: 3793636
• Update Time: 2025-04-18

2-Hydroxy-5-nitropyridine N-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitropyridine N-oxide
• 5-Nitro-2-pyridinol N-oxide
• 5-nitro-2-hydroxypyridine-N-oxide
• QRWQHFTUDVQOSF-UHFFFAOYSA-N
• SCHEMBL14694342
• 14396-03-3
• 2-hydroxy-5-nitropyridine 1-oxide
• SCHEMBL743487

• Inchi： 1S/C5H4N2O4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,9H
• InChI Key： ZVXPYRCSAVFTMO-UHFFFAOYSA-N
• SMILES： ON1C(C=CC(=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 156.01710661g/mol
• Monoisotopic Mass: 156.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 277.7 °C at 760 mmHg
• Flash Point: 121.7 °C